Cas no 1310379-38-4 ((1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine)

(1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine is a nitro-substituted pyrazole derivative featuring an aminomethyl functional group at the 5-position. This heterocyclic compound exhibits unique reactivity due to the electron-withdrawing nitro group and the nucleophilic primary amine, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The methyl group at the 1-position enhances stability while maintaining favorable solubility in polar organic solvents. Its structural motif is particularly valuable for constructing pharmacologically active molecules, as the nitro group can serve as a precursor for further transformations such as reduction to amino derivatives. The compound's crystalline form ensures consistent purity (>95% by HPLC), and its well-defined melting point (128-131°C) facilitates quality control in synthetic applications.

(1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine structure

1310379-38-4 structure

Product Name:(1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine

CAS No:1310379-38-4

MF:C₅H₈N₄O₂

MW:156.14262008667

MDL:MFCD20491498

CID:5207582

PubChem ID:60136493

Update Time:2025-07-02

(1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine
- 1-(1-methyl-3-nitro-1H-pyrazol-5-yl)methanamine
- starbld0012816
- STL415223
- (2-methyl-5-nitro-pyrazol-3-yl)methanamine
- 1H-Pyrazole-5-methanamine, 1-methyl-3-nitro-
- MDL： MFCD20491498
- Inchi： 1S/C5H8N4O2/c1-8-4(3-6)2-5(7-8)9(10)11/h2H,3,6H2,1H3
- InChI Key： WOLRHVSTTPUWHW-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(CN)N(C)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 157
XLogP3: -0.7
Topological Polar Surface Area: 89.7

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 343.0±27.0 °C at 760 mmHg
Flash Point: 161.2±23.7 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1-Methyl-3-nitro-1H-pyrazol-5-yl)methanamine Pricemore >>

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